Cas no 1805131-27-4 (4-Amino-2-fluoro-6-(trifluoromethoxy)benzoic acid)

• Product Name: 4-Amino-2-fluoro-6-(trifluoromethoxy)benzoic acid
• CAS No: 1805131-27-4
• MF: C₈H₅F₄NO₃
• MW: 239.123816251755
• CID: 4949205
• Update Time: 2025-05-21

4-Amino-2-fluoro-6-(trifluoromethoxy)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-Amino-2-fluoro-6-(trifluoromethoxy)benzoic acid

• Inchi： 1S/C8H5F4NO3/c9-4-1-3(13)2-5(6(4)7(14)15)16-8(10,11)12/h1-2H,13H2,(H,14,15)
• InChI Key： XVRQNCVRHPFEHT-UHFFFAOYSA-N
• SMILES： FC1=CC(=CC(=C1C(=O)O)OC(F)(F)F)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 271
• XLogP3: 2
• Topological Polar Surface Area: 72.6

Additional information on 4-Amino-2-fluoro-6-(trifluoromethoxy)benzoic acid

Comprehensive Overview of 4-Amino-2-fluoro-6-(trifluoromethoxy)benzoic acid (CAS No. 1805131-27-4)

4-Amino-2-fluoro-6-(trifluoromethoxy)benzoic acid (CAS No. 1805131-27-4) is a fluorinated benzoic acid derivative with significant potential in pharmaceutical and agrochemical research. This compound, characterized by its amino, fluoro, and trifluoromethoxy functional groups, has garnered attention due to its unique physicochemical properties and applications in drug discovery. Researchers are increasingly exploring its role as a building block for small-molecule inhibitors and bioactive intermediates, aligning with the growing demand for fluorinated compounds in modern therapeutics.

The structural features of 4-Amino-2-fluoro-6-(trifluoromethoxy)benzoic acid make it a versatile candidate for medicinal chemistry. The presence of fluorine atoms enhances metabolic stability and bioavailability, addressing key challenges in drug development. Recent studies highlight its utility in designing kinase inhibitors and GPCR-targeted molecules, topics frequently searched in academic and industrial databases. Its trifluoromethoxy group is particularly noteworthy, as this moiety is often associated with improved lipophilicity and membrane permeability—critical factors in CNS drug design.

From an industrial perspective, CAS 1805131-27-4 is synthesized through multi-step organic reactions involving electrophilic aromatic substitution and carboxylation. Optimized protocols for its production are a recurring topic in patent literature, reflecting the compound's commercial relevance. Environmental considerations are also addressed, with green chemistry approaches being applied to reduce waste during synthesis—a response to the trending search query "sustainable fluorochemical production."

Analytical characterization of this compound typically involves HPLC-MS and NMR spectroscopy, techniques widely discussed in online forums about compound purity verification. The benzoic acid scaffold allows for straightforward derivatization, enabling researchers to explore structure-activity relationships (SAR)—a subject generating substantial traffic on platforms like ResearchGate and PubMed. Notably, its logP and pKa values (frequently requested data points in chemical databases) suggest favorable drug-like properties.

Emerging applications of 4-Amino-2-fluoro-6-(trifluoromethoxy)benzoic acid include its use in proteolysis-targeting chimeras (PROTACs) and covalent inhibitors—two hot topics in drug discovery circles. The compound's ability to serve as a hydrogen bond donor/acceptor makes it valuable for molecular recognition studies, often cited in discussions about fragment-based drug design. These attributes explain its rising popularity in chemical vendor catalogs and its inclusion in many high-throughput screening libraries.

Regulatory aspects of this material comply with standard laboratory chemical guidelines, with proper handling focusing on pH stability and solubility profiles—common concerns voiced in laboratory safety forums. Storage recommendations (-20°C under inert atmosphere) frequently appear in technical documents, addressing another set of practical queries from end-users. The compound's stability data (a trending search term among quality control specialists) shows excellent shelf life when stored appropriately.

Market intelligence indicates growing procurement of CAS 1805131-27-4 by contract research organizations (CROs), particularly those specializing in fluorine chemistry services. This aligns with industry reports forecasting expansion in the fluorinated pharmaceutical intermediates market. The compound's price fluctuations and supply chain dynamics are monitored through platforms like ICIS and ChemAnalyst, reflecting commercial interest in this chemical space.

Future research directions may explore the compound's potential in bioconjugation techniques and radiopharmaceuticals—areas generating buzz at recent ACS conferences. Computational chemistry studies (another high-search-volume topic) could further elucidate its molecular docking preferences. As the scientific community continues to investigate structure-property relationships of fluorinated aromatics, this benzoic acid derivative will likely remain a compound of significant interest across multiple disciplines.